Cas no 1702818-05-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid
• CAS No: 1702818-05-0
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5765756
• PubChem ID: 106741796
• Update Time: 2025-11-02

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1695387
• 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-methylpiperidine-4-carboxylic acid
• 1702818-05-0
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidine-4-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C22H23NO4/c1-14-12-15(21(24)25)10-11-23(14)22(26)27-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,25)
• InChI Key： RFSOHOZSKYIBGC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid (CAS 1702818-05-0): A Comprehensive Overview

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid (CAS 1702818-05-0) is a specialized Fmoc-protected amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. As researchers increasingly explore novel drug discovery approaches, this compound serves as a valuable building block for the development of bioactive molecules and pharmaceutical intermediates.

Structurally, this molecule features a 2-methylpiperidine-4-carboxylic acid backbone protected by the 9-fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). The presence of both the Fmoc group and the methyl substitution on the piperidine ring makes this compound particularly useful for creating constrained peptide analogs and investigating structure-activity relationships in drug design.

In recent years, the demand for Fmoc-protected amino acid derivatives like CAS 1702818-05-0 has surged due to their crucial role in developing peptide-based therapeutics. The pharmaceutical industry's growing interest in targeted drug delivery systems and precision medicine has further highlighted the importance of such specialized building blocks. Researchers frequently search for information about Fmoc protection strategies, piperidine derivatives in drug discovery, and carboxylic acid activation methods, making this compound particularly relevant to current scientific inquiries.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid typically involves multi-step organic transformations, starting from commercially available piperidine derivatives. The Fmoc protection is usually introduced at a late stage to ensure optimal stability during subsequent reactions. This synthetic approach aligns with current trends in green chemistry and atom economy, as researchers seek more efficient methods for preparing such pharmaceutical intermediates.

From an applications perspective, this compound finds extensive use in peptide chemistry and combinatorial library synthesis. Its unique structural features make it valuable for creating conformationally restricted peptides, which are increasingly important in developing metabolically stable drug candidates. The methyl group at the 2-position of the piperidine ring introduces steric constraints that can significantly influence the biological activity of resulting peptides, making this derivative particularly interesting for structure-based drug design.

Quality control of CAS 1702818-05-0 typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical research and peptide synthesis. The growing emphasis on quality by design (QbD) in chemical manufacturing has made proper characterization of such specialty chemicals even more critical.

Storage and handling of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid require standard precautions for amino acid derivatives. The compound should be kept in a cool, dry environment, protected from light to maintain its stability. These storage conditions reflect current best practices in chemical inventory management and laboratory safety protocols.

The market for Fmoc-protected building blocks like CAS 1702818-05-0 continues to expand, driven by increasing research in peptide therapeutics and bioconjugation chemistry. As the pharmaceutical industry explores more target-specific treatments, the demand for such specialized intermediates is expected to grow further. This trend aligns with current searches for peptide drug development and next-generation therapeutics.

From a regulatory perspective, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpiperidine-4-carboxylic acid is generally classified as a research chemical rather than an active pharmaceutical ingredient. This distinction is important for researchers investigating intellectual property considerations and patent landscapes in drug development.

In conclusion, CAS 1702818-05-0 represents an important tool in modern medicinal chemistry and peptide research. Its unique structural features and versatile applications make it valuable for addressing current challenges in drug discovery and therapeutic development. As scientific interest in peptide-based drugs and targeted therapies continues to grow, compounds like this will likely remain essential components of the pharmaceutical research toolkit.